Cas no 64845-11-0 (2-Acetyl-1H-1-benzothiophene-1,1-dione)

2-Acetyl-1H-1-benzothiophene-1,1-dione structure
64845-11-0 structure
Product Name:2-Acetyl-1H-1-benzothiophene-1,1-dione
CAS No:64845-11-0
MF:C10H8O3S
MW:208.233721733093
CID:2792905
PubChem ID:12347344
Update Time:2025-04-21

2-Acetyl-1H-1-benzothiophene-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • DTXCID40443710
    • DTXSID40492900
    • SCHEMBL13434050
    • 2-Acetyl-1H-1-benzothiophene-1,1-dione
    • 64845-11-0
    • Inchi: 1S/C10H8O3S/c1-7(11)10-6-8-4-2-3-5-9(8)14(10,12)13/h2-6H,1H3
    • InChI Key: SEFQUHLSQDONHR-UHFFFAOYSA-N
    • SMILES: S1(C(C(C)=O)=CC2C=CC=CC1=2)(=O)=O

Computed Properties

  • Exact Mass: 208.01941529Da
  • Monoisotopic Mass: 208.01941529Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 59.6Ų
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